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Compound of Interest

Compound Name: Cholesteryl 11-eicosenoate

Cat. No.: B15549052

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical properties of

Cholesteryl 11-eicosenoate. Due to the limited availability of experimental data for this

specific cholesteryl ester, this guide also includes data for structurally related compounds and

general characteristics of the cholesteryl ester class to provide a broader context for

researchers.

Core Chemical Properties
Cholesteryl 11-eicosenoate is a cholesterol ester, a class of lipids crucial for the transport and

storage of cholesterol in the body. It is formed through the esterification of cholesterol with 11-

eicosenoic acid.
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Property Value Source

Molecular Formula C47H82O2 [1]

Molecular Weight 679.15 g/mol

CAS Number 70832-37-0 [1]

Physical State Solid

Purity >99%

Storage Conditions Freezer

Synonyms

Cholest-5-en-3-ol (3β)-, 3-

[(11Z)-11-eicosenoate],

Cholesteryl cis-11-eicosenoate

[1]

Physicochemical Data
Specific experimental data on the melting point, boiling point, and solubility of Cholesteryl 11-
eicosenoate are not readily available in the cited literature. However, data for the related

compound, cis-11-Eicosenoic acid methyl ester, and general solubility characteristics of

cholesteryl esters are presented below to provide an estimate of its physicochemical

properties.

Table of Physicochemical Properties of Related Compounds
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Property Value Compound Source

Melting Point -34.0 °C
cis-11-Eicosenoic acid

methyl ester
[2][3]

Boiling Point
394.3 °C at 760

mmHg

cis-11-Eicosenoic acid

methyl ester
[2][3]

Solubility
Soluble in ethanol

(~20 mg/ml)
11(E)-Eicosenoic acid [4]

Sparingly soluble in

aqueous buffers
11(E)-Eicosenoic acid [4]

Low water solubility
Cholesteryl esters

(general)

Cholesteryl esters are inherently hydrophobic and thus exhibit low solubility in water. They are

generally soluble in nonpolar organic solvents.

Spectral Analysis
Detailed 1H NMR, 13C NMR, and mass spectrometry data for Cholesteryl 11-eicosenoate
are not available in the provided search results. However, the general spectral characteristics

of cholesteryl esters can be described.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

1H NMR: The 1H NMR spectra of cholesteryl esters are complex due to the large number of

overlapping signals from the sterol nucleus and the fatty acid chain.[5][6] Characteristic

signals include those from the vinyl proton on the cholesterol ring and the protons adjacent

to the ester linkage.[5]

13C NMR: Natural abundance 13C NMR with magic angle spinning (MASNMR) is a powerful

technique for studying the structure and dynamics of cholesteryl esters in both crystalline

and liquid crystalline phases.[7] The spectra can provide information on the different

molecular environments and motions of the steroid ring and the acyl chain.[7]

Mass Spectrometry (MS):
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Electrospray ionization tandem mass spectrometry (ESI-MS/MS) is a common method for

the analysis of cholesteryl esters.

A characteristic fragmentation pattern for many cholesteryl esters involves the neutral loss of

the cholestane moiety, resulting in a prominent fragment ion.[8]

Reactivity and Stability
Cholesteryl 11-eicosenoate is stable under recommended storage conditions, which is in a

freezer. Information regarding specific hazardous decomposition products is not available. As

an ester, it can be hydrolyzed to yield cholesterol and 11-eicosenoic acid.

Experimental Protocols
Detailed experimental protocols for the synthesis of Cholesteryl 11-eicosenoate were not

found. However, a general method for the synthesis of cholesteryl esters involves the

esterification of cholesterol with a fatty acid.

General Synthesis of Cholesteryl Esters via Esterification:

This protocol describes a general procedure and may require optimization for the specific

synthesis of Cholesteryl 11-eicosenoate.

Materials:

Cholesterol

11-Eicosenoic acid

An appropriate acid catalyst (e.g., sulfuric acid) or a coupling agent (e.g.,

dicyclohexylcarbodiimide/4-dimethylaminopyridine)

Anhydrous non-polar organic solvent (e.g., toluene or dichloromethane)

Anhydrous sodium sulfate or magnesium sulfate

Silica gel for column chromatography
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Hexane and ethyl acetate for elution

Procedure:

In a round-bottom flask, dissolve cholesterol and a molar excess (typically 1.1 to 1.5

equivalents) of 11-eicosenoic acid in the chosen anhydrous solvent.

Add the catalyst or coupling agent to the reaction mixture.

The reaction is typically stirred at room temperature or heated under reflux, and the progress

is monitored by thin-layer chromatography (TLC).

Upon completion, the reaction mixture is cooled to room temperature. If an acid catalyst was

used, it is neutralized with a mild base (e.g., saturated sodium bicarbonate solution).

The organic layer is separated, washed with brine, and dried over anhydrous sodium sulfate

or magnesium sulfate.

The solvent is removed under reduced pressure to yield the crude product.

The crude Cholesteryl 11-eicosenoate is purified by silica gel column chromatography

using a gradient of ethyl acetate in hexane as the eluent.

Fractions containing the pure product are combined, and the solvent is evaporated to yield

the purified cholesteryl ester.

The purity of the final product should be confirmed by TLC, NMR, and/or mass spectrometry.

Visualization of Chemical Synthesis
The following diagram illustrates the general chemical synthesis of a cholesteryl ester from

cholesterol and a fatty acid.
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Caption: General reaction scheme for the synthesis of Cholesteryl 11-eicosenoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to the Chemical Properties
of Cholesteryl 11-eicosenoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15549052/docs#an-in-depth-technical-guide-to-the-
chemical-properties-of-cholesteryl-11-eicosenoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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